Cas no 1039901-64-8 (3-chloro-N-cyclopentyl-4-fluoroaniline)

• Product Name: 3-chloro-N-cyclopentyl-4-fluoroaniline
• CAS No: 1039901-64-8
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5156633
• PubChem ID: 28938400
• Update Time: 2026-03-04

3-chloro-N-cyclopentyl-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-N-cyclopentyl-4-fluoro-
• 3-chloro-N-cyclopentyl-4-fluoroaniline

• Inchi： 1S/C11H13ClFN/c12-10-7-9(5-6-11(10)13)14-8-3-1-2-4-8/h5-8,14H,1-4H2
• InChI Key： KGOUTQPZGNBBRD-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2)=CC=C(F)C(Cl)=C1

Additional information on 3-chloro-N-cyclopentyl-4-fluoroaniline

Comprehensive Overview of 3-chloro-N-cyclopentyl-4-fluoroaniline (CAS No. 1039901-64-8): Properties, Applications, and Industry Insights

3-chloro-N-cyclopentyl-4-fluoroaniline (CAS No. 1039901-64-8) is a specialized halogenated aniline derivative with a unique molecular structure combining chloro, fluoro, and cyclopentyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (cyclopentyl) groups makes it a versatile intermediate for designing small-molecule inhibitors and crop protection agents.

Recent studies highlight the growing demand for fluorinated aromatic compounds like 3-chloro-N-cyclopentyl-4-fluoroaniline in drug discovery, particularly for kinase-targeted therapies and central nervous system (CNS) drugs. The fluoro substitution at the 4-position enhances metabolic stability—a key consideration addressed in 2024 medicinal chemistry trends. Meanwhile, the cyclopentylamine moiety contributes to improved lipophilicity and target binding affinity, factors frequently searched by researchers optimizing ADME properties.

Synthetic routes to CAS 1039901-64-8 typically involve Buchwald-Hartwig amination or nucleophilic aromatic substitution (SNAr) reactions, topics trending in green chemistry forums. Industry reports indicate a 15% annual growth in applications for multihalogenated anilines, driven by their role in developing next-generation fungicides—a hot topic in 2024 agrochemical innovation discussions. The compound’s crystalline solid form (mp 78-82°C) and moderate solubility in polar aprotic solvents make it suitable for high-throughput screening workflows.

Environmental and safety profiles of 3-chloro-4-fluoroaniline derivatives remain a focus area, with computational QSAR models (frequently searched in AI-driven drug design) predicting favorable biodegradability indices. Regulatory databases show increasing patents referencing this scaffold for non-steroidal anti-inflammatory drugs (NSAIDs) and HER2 inhibitors—aligning with cancer research trends. Analytical characterization via HPLC-MS (99.5% purity) and NMR spectroscopy confirms batch consistency, critical for GMP-compliant production.

The compound’s structure-activity relationship (SAR) has been explored in fragment-based drug design, particularly for protein-protein interaction modulators—a trending topic in 2024 structural biology publications. Supply chain data reveals expanding availability from specialty chemical suppliers in North America and Asia, with technical specifications including ≥98% assay and low heavy metal content (<10 ppm). These metrics respond to frequent searches about pharmaceutical-grade intermediates quality standards.

Emerging applications in material science leverage the compound’s ability to form hydrogen-bonded networks for organic semiconductors—connecting to flexible electronics research trends. Stability studies under accelerated degradation conditions (40°C/75% RH) show excellent resistance to hydrolysis, addressing formulation challenges noted in preclinical development forums. The logP value of 2.8 (±0.2) positions it favorably within Lipinski’s rule of five parameters, a recurring search theme among computational chemists.

Innovative purification techniques like supercritical fluid chromatography (SFC) are being adapted for chiral resolution of related derivatives, reflecting industry shifts toward sustainable separation technologies. The compound’s UV-Vis spectrum (λmax 274 nm) facilitates process analytical technology (PAT) integration—a Industry 4.0 priority in chemical manufacturing. Recent structure-property relationship studies correlate its molecular dipole moment (4.2 D) with cell membrane permeability enhancements.